Cas no 1396871-72-9 (N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-(trifluoromethyl)benzamide)

• Product Name: N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-(trifluoromethyl)benzamide
• CAS No: 1396871-72-9
• MF: C₁₈H₁₆F₃N₃OS
• MW: 379.399353027344
• CID: 5401040
• PubChem ID: 71797204
• Update Time: 2025-06-14

N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-(trifluoromethyl)benzamide
• F6287-0511
• VU0543752-1
• 1396871-72-9
• N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]-2-(trifluoromethyl)benzamide
• AKOS024548094
• N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-2-(trifluoromethyl)benzamide

• Inchi： 1S/C18H16F3N3OS/c1-24-11-14(15-7-4-10-26-15)23-16(24)8-9-22-17(25)12-5-2-3-6-13(12)18(19,20)21/h2-7,10-11H,8-9H2,1H3,(H,22,25)
• InChI Key： KAIYRGQPVMFACT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN(C)C(CCNC(C2C=CC=CC=2C(F)(F)F)=O)=N1

Computed Properties

• Exact Mass: 379.09661780g/mol
• Monoisotopic Mass: 379.09661780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.2Ų

Additional information on N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-(trifluoromethyl)benzamide

Comprehensive Overview of N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-(trifluoromethyl)benzamide (CAS No. 1396871-72-9)

The compound N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-(trifluoromethyl)benzamide (CAS No. 1396871-72-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiophene and imidazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its resemblance to other bioactive molecules in these categories.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This compound, with its trifluoromethylbenzamide group, aligns perfectly with this trend. Its CAS No. 1396871-72-9 is frequently searched in scientific databases, reflecting its relevance in drug discovery. Additionally, the 1-methyl-4-(thiophen-2-yl)-1H-imidazole core is a key structural motif found in several FDA-approved drugs, further highlighting its therapeutic potential.

From a synthetic chemistry perspective, the preparation of N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-(trifluoromethyl)benzamide involves multi-step organic transformations, including imidazole ring formation and amide coupling. These processes are often optimized for yield and purity, as impurities can significantly impact biological activity. The compound's logP and solubility profiles are also critical parameters evaluated during preclinical development.

One of the most searched questions related to this compound is: "What are the biological targets of CAS No. 1396871-72-9?" While exact targets are still under investigation, preliminary studies suggest interactions with protein kinases and ion channels. Another common query is: "How does the thiophene ring influence the compound's activity?" The thiophene moiety is known to enhance lipophilicity and π-stacking interactions, which can improve binding affinity to biological targets.

The compound's molecular weight and structural complexity make it a challenging yet rewarding subject for computational chemists. Molecular docking and QSAR studies are often employed to predict its binding modes and optimize its scaffold. These in silico approaches are complemented by experimental techniques like NMR and X-ray crystallography to confirm its conformation and purity.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-(trifluoromethyl)benzamide. Solvent-free reactions and catalytic methods are being investigated to reduce environmental impact. This aligns with the broader industry shift toward eco-friendly synthesis and reduced waste generation.

Another hot topic is the compound's potential in personalized medicine. Its modular structure allows for facile derivatization, enabling the development of tailored therapeutics for specific patient populations. This is particularly relevant in oncology, where targeted therapies are increasingly preferred over traditional chemotherapy.

In summary, N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-(trifluoromethyl)benzamide (CAS No. 1396871-72-9) represents a versatile and promising compound in modern drug discovery. Its unique chemical structure, combined with its potential biological activity, makes it a subject of ongoing research and development. As scientific understanding of its mechanisms and applications grows, so too will its importance in the pharmaceutical and agrochemical industries.